![molecular formula C13H19ClN4O2 B1458891 2-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride CAS No. 1384427-71-7](/img/structure/B1458891.png)
2-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride
Overview
Description
The compound “2-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride” is a research chemical . It has a molecular weight of 262.31 and a molecular formula of C13H18N4O2 .
Physical And Chemical Properties Analysis
This compound is a solid . Its other physical and chemical properties such as boiling point, melting point, solubility, etc., are not available in the resources I found.Scientific Research Applications
Synthesis and Chemical Reactivity
Several studies focus on the synthesis and reactivity of novel heterocyclic compounds, which are crucial in the development of new therapeutic agents and materials. For example, novel triazolo and pyrazolo derivatives have been synthesized, demonstrating the versatility of heterocyclic chemistry in creating compounds with potential biological activity (Kumar & Mashelkar, 2007). Similarly, research into the tautomerism of aza heterocycles has shed light on their structural stability and transformation in various environments (Gubaidullin et al., 2014), which is essential for their application in drug design and material science.
Molecular Properties and Computational Studies
Quantum chemical and DFT studies offer insights into the electronic and molecular properties of substituted pyrrolidinones, highlighting their potential in electronic applications and as bioactive molecules (Bouklah et al., 2012). These studies are foundational for understanding the interactions of such compounds at the atomic level, paving the way for their use in various scientific and technological fields.
Antioxidant Activity
Research on pyrrolyl selenolopyridine compounds has demonstrated remarkable antioxidant activity, which is significant for developing new antioxidants that can mitigate oxidative stress related to various chronic diseases (Zaki et al., 2017). Such studies contribute to the broader field of research aiming to discover more effective and safer antioxidant agents.
Safety and Hazards
Properties
IUPAC Name |
2-(2-oxo-2-pyrrolidin-1-ylethyl)-5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4O2.ClH/c18-12-7-10-8-14-4-3-11(10)15-17(12)9-13(19)16-5-1-2-6-16;/h7,14H,1-6,8-9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTECSHMKHCJORI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CN2C(=O)C=C3CNCCC3=N2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.77 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1384427-71-7 | |
Record name | Pyrido[4,3-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro-2-[2-oxo-2-(1-pyrrolidinyl)ethyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1384427-71-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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